Cas no 1261943-09-2 (3-(3-Chloro-4-methylphenyl)phenol)

• Product Name: 3-(3-Chloro-4-methylphenyl)phenol
• CAS No: 1261943-09-2
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD18312874
• CID: 2765023
• PubChem ID: 53218588
• Update Time: 2025-07-18

3-(3-Chloro-4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-methyl[1,1'-biphenyl]-3-ol
• DTXSID90683508
• MFCD18312874
• 1261943-09-2
• AKOS017557721
• 3-(3-Chloro-4-methylphenyl)phenol, 95%
• 3-(3-CHLORO-4-METHYLPHENYL)PHENOL
• 3-(3-Chloro-4-methylphenyl)phenol

• MDL： MFCD18312874
• Inchi： 1S/C13H11ClO/c1-9-5-6-11(8-13(9)14)10-3-2-4-12(15)7-10/h2-8,15H,1H3
• InChI Key： MITLYHQOTSMUBO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 218.0498427Da
• Monoisotopic Mass: 218.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3-Chloro-4-methylphenyl)phenol

Introduction to 3-(3-Chloro-4-methylphenyl)phenol (CAS No. 1261943-09-2)

3-(3-Chloro-4-methylphenyl)phenol, with the CAS number 1261943-09-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenolic hydroxyl group and a substituted benzene ring. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(3-Chloro-4-methylphenyl)phenol consists of a phenol moiety attached to a 3-chloro-4-methylphenyl group. The presence of the chlorine and methyl substituents on the benzene ring imparts specific electronic and steric effects, which can influence the compound's reactivity and biological activity. These structural characteristics have been extensively studied to understand their impact on the compound's pharmacological properties.

Recent research has highlighted the potential of 3-(3-Chloro-4-methylphenyl)phenol in various therapeutic areas. For instance, studies have shown that this compound exhibits significant antioxidant and anti-inflammatory activities, making it a promising candidate for the treatment of oxidative stress-related diseases and inflammatory conditions. The phenolic hydroxyl group is known to contribute to its antioxidant properties by scavenging free radicals and preventing oxidative damage to cellular components.

In addition to its antioxidant and anti-inflammatory effects, 3-(3-Chloro-4-methylphenyl)phenol has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The biological activities of 3-(3-Chloro-4-methylphenyl)phenol are not limited to its direct effects on cells. Research has also explored its potential as a lead compound for drug discovery. The unique structural features of this molecule make it an attractive scaffold for the design and synthesis of more potent and selective analogs. By modifying the substituents on the benzene ring or introducing additional functional groups, chemists can fine-tune the pharmacological profile of the compound to optimize its therapeutic efficacy.

In terms of safety and toxicity, preliminary studies have indicated that 3-(3-Chloro-4-methylphenyl)phenol exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects. These studies are crucial for advancing the compound through preclinical and clinical development phases.

The synthesis of 3-(3-Chloro-4-methylphenyl)phenol has been optimized using various synthetic routes, including Suzuki coupling reactions and Grignard reactions. These methods provide high yields and purity, making the compound readily available for research purposes. The ability to synthesize large quantities of high-purity material is essential for conducting extensive biological evaluations and advancing the compound into clinical trials.

In conclusion, 3-(3-Chloro-4-methylphenyl)phenol (CAS No. 1261943-09-2) is a versatile organic compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Ongoing research continues to explore its potential as a lead compound for drug discovery, making it an exciting area of study in the field of chemical biology.